[2-Oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: [2-oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate
• InChI: InChI=1S/C17H19NO4/c1-12-10-15(13(2)22-12)17(20)21-11-16(19)18-9-8-14-6-4-3-5-7-14/h3-7,10H,8-9,11H2,1-2H3,(H,18,19)
• InChI Key: UGGYAXDUUZCUCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)OCC(=O)NCCC2=CC=CC=C2

Description

[2-Oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate is a synthetic ester derivative featuring a 2,5-dimethylfuran-3-carboxylate core linked to a 2-oxoethylamino group substituted with a 2-phenylethyl moiety. Its molecular formula is C₁₇H₂₀N₂O₅, with a molecular weight of 356.35 g/mol (calculated based on structural analysis). The phenylethyl group enhances lipophilicity, which may influence bioavailability and receptor-binding properties compared to simpler alkyl analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications in Analogous Esters

Key structural variations among analogs include:

• Amino group substituents: Alkyl, aryl, or halogenated groups.
• Aromatic ring systems : Furan, pyrrole, thiophene, or benzene derivatives.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent on Amino Group	Aromatic Ring	Molecular Formula	Molecular Weight (g/mol)	CAS Number (if available)	Key Features
[Target Compound]	2-Phenylethyl	2,5-Dimethylfuran	C₁₇H₂₀N₂O₅	356.35	N/A	High lipophilicity (logP ≈ 2.8*); potential for π-π interactions
[2-(2-Methylpropylamino)-2-oxoethyl] 2,5-dimethylfuran-3-carboxylate	2-Methylpropyl (isobutyl)	2,5-Dimethylfuran	C₁₅H₂₂N₂O₅	334.34	N/A	Branched alkyl chain reduces steric hindrance; moderate logP (~2.1*)
[2-(2,6-Difluoroanilino)-2-oxoethyl] 2,5-dimethyl-1-phenylpyrrole-3-carboxylate	2,6-Difluoroanilino	2,5-Dimethyl-1-phenylpyrrole	C₂₃H₂₁F₂N₃O₄	465.43	474049-82-6	Fluorine atoms enhance electronegativity; possible improved binding affinity
[2-(Furan-2-ylmethylamino)-2-oxoethyl] 2,5-dimethyl-1-phenylpyrrole-3-carboxylate	Furan-2-ylmethyl	2,5-Dimethyl-1-phenylpyrrole	C₂₂H₂₁N₃O₅	431.42	437726-10-8	Additional heterocycle (furan) may increase solubility in polar solvents

*Predicted using computational tools (e.g., XLogP3).

Key Research Findings

Fluorinated analogs (e.g., 2,6-difluoroanilino derivative) balance lipophilicity and polarity, making them candidates for CNS-targeting drugs .

Synthetic Accessibility: Esters with simple alkylamino groups (e.g., 2-methylpropyl) are synthesized in fewer steps compared to aryl-substituted analogs, as reported in ECHEMI entries . Halogenated or heteroaromatic analogs require specialized coupling reagents, increasing production costs .